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This technical guide provides a comprehensive overview of the molecular formula and
structural characteristics of Bromhexine Related Compound 2 Hydrochloride, a significant entity
in the landscape of pharmaceutical research and development. This document is intended for
researchers, scientists, and professionals in drug development, offering precise data and
methodologies to support advanced analytical and synthetic applications.

Molecular Formula and Structure

Bromhexine Related Compound 2, in its hydrochloride salt form, is a critical reference standard
in the quality control and analysis of Bromhexine, a widely used mucolytic agent. The precise
molecular composition is fundamental for all quantitative and qualitative analytical procedures.

The molecular formula of the free base, Bromhexine Related Compound 2, is C1aH20BrCIN-.
Upon conversion to its hydrochloride salt, the molecular formula becomes C14H21BrCI2N2[1][2].
This is a result of the addition of one molecule of hydrogen chloride (HCI) to the free base.
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Bromhexine
C14H20BrCINz2.H

Related C14H20BrCIN2 cl 331.69 g/mol 368.14 g/mol [3]
Compound 2

The IUPAC name for Bromhexine Related Compound 2 HCI is 2-bromo-4-chloro-6-
((cyclohexyl(methyl)amino)methyl)aniline, hydrochloride (1:1)[3]. This nomenclature precisely
describes the intricate arrangement of its constituent atoms.

Structural Relationship and Synthesis Pathway

Understanding the structural relationship between Bromhexine and its related compounds is
paramount for impurity profiling and degradation studies. Bromhexine Related Compound 2 is
a derivative of Bromhexine, distinguished by the substitution pattern on the aromatic ring.

The following diagram illustrates the logical relationship between Bromhexine, its free base
related compound 2, and the corresponding hydrochloride salt.
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Structural relationship of Bromhexine and Related Compound 2.

Experimental Protocols

The determination of the molecular formula and structure of Bromhexine Related Compound
2 HCI involves a combination of advanced analytical techniques.

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the
accurate mass of the molecule. The experimental protocol involves:
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e Sample Preparation: A dilute solution of Bromhexine Related Compound 2 HCI is prepared
in a suitable solvent, such as methanol or acetonitrile.

« lonization: Electrospray ionization (ESI) is typically used to generate gas-phase ions of the
analyte.

e Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured using a high-
resolution mass analyzer, such as a time-of-flight (TOF) or Orbitrap instrument.

» Data Analysis: The elemental composition is calculated from the accurate mass
measurement, confirming the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
essential for elucidating the detailed chemical structure.

o Sample Preparation: The compound is dissolved in a deuterated solvent (e.g., DMSO-ds,
CDCls).

» Data Acquisition: NMR spectra are recorded on a high-field NMR spectrometer.

o Spectral Interpretation: The chemical shifts, coupling constants, and integration of the signals
in the 'H and 3C NMR spectra are analyzed to confirm the connectivity of atoms and the
overall structure of the molecule.

This comprehensive guide serves as a foundational resource for professionals engaged in the
research and development of Bromhexine and its related substances. The precise molecular
formula and structural understanding are indispensable for ensuring the quality, safety, and
efficacy of pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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compound-2-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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